Cas no 194546-33-3 (L-Kynurenine-d)

• Product Name: L-Kynurenine-d
• CAS No: 194546-33-3
• MF: C₁₀H₁₂N₂O₃
• MW: 212.238529205322
• CID: 4558019
• PubChem ID: 132209605
• Update Time: 2025-10-27

L-Kynurenine-d Chemical and Physical Properties

Names and Identifiers

• L-Kynurenine-d
• L-Kynurenine-d4-1
• 194546-33-3
• HY-104026S1
• CS-0377570
• SCHEMBL19689640
• (2S)-2-amino-4-(2-amino-3,4,5,6-tetradeuteriophenyl)-4-oxobutanoic acid

• Inchi： 1S/C10H12N2O3/c11-7-4-2-1-3-6(7)9(13)5-8(12)10(14)15/h1-4,8H,5,11-12H2,(H,14,15)/t8-/m0/s1/i1D,2D,3D,4D
• InChI Key： YGPSJZOEDVAXAB-FCDGGRDXSA-N
• SMILES： O=C(C1C([2H])=C([2H])C([2H])=C([2H])C=1N)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 212.10989923g/mol
• Monoisotopic Mass: 212.10989923g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 106Ų

Additional information on L-Kynurenine-d

Professional Introduction to L-Kynurenine-d (CAS No. 194546-33-3)

L-Kynurenine-d, a derivative of the essential amino acid kynurenine, is a compound of significant interest in the field of biochemical research and pharmaceutical development. With a CAS number 194546-33-3, this molecule has garnered attention for its potential applications in understanding metabolic pathways and its role in various physiological processes. This introduction delves into the chemical properties, biological significance, and the latest research findings associated with L-Kynurenine-d.

The molecular structure of L-Kynurenine-d is characterized by a pyrrole ring fused to an indole moiety, a configuration that imparts unique biochemical properties. As a stereoisomer of kynurenine, it exhibits distinct interactions with enzymes and receptors, making it a valuable tool in studying enzyme kinetics and receptor binding affinities. The presence of the 'd' designation indicates that this is the D-enantiomer, which can differ significantly in its biological activity compared to its L-counterpart.

In recent years, L-Kynurenine-d has been extensively studied for its role in the kynurenine pathway (KP), a metabolic route that is central to both normal physiological functions and various pathological conditions. The KP is involved in the conversion of tryptophan into kynurenine, which can subsequently be metabolized into neuroactive compounds such as quinolinic acid and Kynurenic acid. These metabolites have been implicated in processes ranging from neurotransmission to immune regulation.

One of the most compelling aspects of L-Kynurenine-d is its potential application in neurodegenerative diseases. Research has shown that dysregulation of the KP can lead to increased levels of neurotoxic quinolinic acid, contributing to neuronal damage observed in conditions like Huntington's disease and Alzheimer's disease. By studying L-Kynurenine-d, researchers aim to identify novel therapeutic targets that could modulate the KP and mitigate neurodegeneration.

Furthermore, L-Kynurenine-d has been explored for its role in immune modulation. The KP produces various bioactive molecules that can influence immune cell function, including cytokines and chemokines. Understanding how L-Kynurenine-d interacts with these pathways could lead to new strategies for treating autoimmune disorders and infections. Recent studies have highlighted its potential in modulating T-cell responses, suggesting applications in immunotherapy.

The synthesis of L-Kynurenine-d presents unique challenges due to its complex structure and stereochemical requirements. Advanced synthetic methodologies, including chiral resolution techniques and enzymatic catalysis, have been employed to produce high-purity samples. These methods are crucial for ensuring that the compound's biological activity is accurately represented in experimental studies.

Recent advancements in analytical chemistry have enabled more precise characterization of L-Kynurenine-d. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm molecular structure and purity. These analytical tools are essential for validating experimental results and ensuring consistency across different research studies.

The pharmacological potential of L-Kynurenine-d has also been investigated in the context of cancer research. Studies suggest that modulating the KP may affect tumor growth and survival by influencing key signaling pathways involved in cell proliferation and apoptosis. Preclinical trials are ongoing to evaluate the efficacy of L-Kynurenine-d as an adjunct therapy in combination with existing cancer treatments.

In conclusion, L-Kynurenine-d (CAS No. 194546-33-3) is a multifaceted compound with significant implications for both basic science and drug development. Its role in metabolic pathways such as the kynurenine pathway underscores its importance in maintaining physiological homeostasis and its potential as a therapeutic target for various diseases. As research continues to uncover new insights into its biological functions, L-Kynurenine-d is poised to play a crucial role in future medical advancements.